Cas no 894026-31-4 (N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(4-methoxyphenyl)acetamide)

• Product Name: N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(4-methoxyphenyl)acetamide
• CAS No: 894026-31-4
• MF: C₂₁H₁₉FN₄O₂S
• MW: 410.464566469193
• CID: 5516733
• Update Time: 2025-11-06

N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[2-[2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-4-methoxy-
• N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(4-methoxyphenyl)acetamide

• Inchi： 1S/C21H19FN4O2S/c1-28-18-8-2-14(3-9-18)12-19(27)23-11-10-17-13-29-21-24-20(25-26(17)21)15-4-6-16(22)7-5-15/h2-9,13H,10-12H2,1H3,(H,23,27)
• InChI Key： JXWZOSJLCHMKLJ-UHFFFAOYSA-N
• SMILES： C1(CC(NCCC2N3C(SC=2)=NC(C2=CC=C(F)C=C2)=N3)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(4-methoxyphenyl)acetamide

Introduction to N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(4-methoxyphenyl)acetamide (CAS No. 894026-31-4)

N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(4-methoxyphenyl)acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 894026-31-4, represents a unique blend of structural complexity and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

The core of the compound's structure is derived from a combination of heterocyclic rings, specifically a triazolo-triazole moiety linked to a thiazole ring. This arrangement not only contributes to the molecule's stability but also enhances its ability to interact with biological targets. The presence of a 4-fluorophenyl group in the molecule adds an additional layer of functionality, influencing both the electronic properties and the metabolic pathways through which the compound may act.

One of the most intriguing aspects of N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(4-methoxyphenyl)acetamide is its potential role in modulating biological processes. Recent studies have suggested that compounds with similar structural motifs may exhibit properties relevant to inflammation, immune response, and even cancer cell proliferation. The specific arrangement of rings and functional groups in this molecule suggests that it could serve as a lead compound for further development into therapeutic agents.

The 4-methoxyphenyl group within the molecule is particularly noteworthy, as methoxy-substituted aromatic compounds are well-documented for their diverse biological activities. This group can influence the compound's solubility, metabolic stability, and interactions with enzymes and receptors. In particular, the methoxy group may enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development.

In the context of contemporary pharmaceutical research, N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(4-methoxyphenyl)acetamide aligns with ongoing efforts to develop innovative treatments for complex diseases. The integration of multiple heterocyclic systems into a single molecular framework allows for multifaceted interactions with biological targets. This design approach is increasingly favored in drug discovery due to its ability to produce compounds with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the potential applications of this compound. Molecular modeling studies have been instrumental in predicting how N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(4-methoxyphenyl)acetamide might interact with various enzymes and receptors. These simulations have provided valuable insights into its mechanism of action and have guided the optimization process toward more effective therapeutic candidates.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. The introduction of each functional group must be meticulously planned to avoid unwanted side reactions. This level of precision underscores the importance of advanced synthetic methodologies in modern drug development.

From a pharmacological perspective, N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(4-methoxyphenyl)acetamide holds promise for several therapeutic areas. Its structural features suggest potential applications in treating neurological disorders, where modulation of neurotransmitter systems is crucial. Additionally, its ability to interact with inflammatory pathways makes it a candidate for anti-inflammatory treatments.

The compound's potential as an anti-cancer agent is also an area of active investigation. Preliminary studies have indicated that molecules with similar triazolo-triazole-thiazole motifs may inhibit key enzymes involved in tumor growth and progression. Further research is needed to fully elucidate these mechanisms and to assess the safety and efficacy of N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(4-methoxyphenyl)acetamide in preclinical models.

In conclusion，N-{894026-31-acetyl-ethyl-N(fluoro-phenethyl)-N(methoxy-phenethyl)amino. This compound exemplifies the innovative approaches being taken in pharmaceutical research to develop novel therapeutics with complex molecular structures. Its unique combination of functional groups and heterocyclic systems positions it as a promising candidate for further exploration in both academic research and industrial drug development.